2,2'-(9H-Xanthene-9,9-diyl)di(ethan-1-ol)

• CAS No.: 57315-99-8
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-[9-(2-hydroxyethyl)xanthen-9-yl]ethanol
• InChI: InChI=1S/C17H18O3/c18-11-9-17(10-12-19)13-5-1-3-7-15(13)20-16-8-4-2-6-14(16)17/h1-8,18-19H,9-12H2
• InChI Key: TVCPRQLFMOIQKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)(CCO)CCO

Description

2,2'-(9H-Xanthene-9,9-diyl)di(ethan-1-ol) is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2'-(9H-Xanthene-9,9-diyl)di(ethan-1-ol) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2'-(9H-Xanthene-9,9-diyl)di(ethan-1-ol) including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 9,9-bis(2'-vinyloxyethyl)xanthene (57 g.) (prepared as in Example 2), water (400 ml.) and concentrated hydrochloric acid (15 ml.) is heated on the steambath with vigorous stirring for 5 hours. The cooled mixture is extracted three times with ether and the combined extracts are dried over MgSO4 and evaporated to dryness. The solid residue is recrystallised from chloroform-light petroleum (b.p. 60°-80° C.) to give 9,9-bis(2'-hydroxyethyl)xanthene, m.p. 144°-145° C. Methanesulphonyl chloride (588 mg.) is added dropwise over 5 minutes at 5° C. to a solution of 9,9-bis(2'-hydroxyethyl)xanthene (0.54 g.) in dry pyridine (5 ml.) with stirring. The mixture is allowed to stand at room temperature for 20 hours and is then poured into a mixture of 3N hydrocholoric acid (20 ml.) and ice (10 g.), and the resulting mixture is extracted with ethyl acetate. The ethyl acetate extract is washed with 3N hydrochloric acid and water, dried over MgSO4, and evaporated to dryness. The solid residue is recrystallised from acetone-light petroleum (b.p. 60°-80° C.) to give 9,9-bis(2'-methanesulphonyloxyethyl)-xanthene, m.p. 121°-122° C.